4-Chloro-6-(1,1,2,2-tetrafluoroethyl)-1,3,5-triazin-2-amine

• CAS: 1139245-14-9
• Molecular Formula: C5H3ClF4N4
• Molecular Weight: 230.55 g/mol
• SMILES: C1(=NC(=NC(=N1)Cl)N)C(C(F)F)(F)F
• InChI: InChI=1S/C5H3ClF4N4/c6-3-12-2(13-4(11)14-3)5(9,10)1(7)8/h1H,(H2,11,12,13,14)
• InChIKey: INONECBUQGUMAH-UHFFFAOYSA-N

4-Chloro-6-(1,1,2,2-tetrafluoroethyl)-1,3,5-triazin-2-amine (CAS 1139245-14-9): A Fluorinated s-Triazine Building Block for Pharmaceutical and Agrochemical R&D

4-Chloro-6-(1,1,2,2-tetrafluoroethyl)-1,3,5-triazin-2-amine (MF: C₅H₃ClF₄N₄, MW: 230.55 g/mol) is a halogenated 1,3,5-triazine derivative bearing a C₂F₄H tetrafluoroethyl substituent at the 6-position and a chlorine atom at the 4-position . This substitution pattern places it among fluorinated s-triazines, a class of heterocycles extensively utilized as synthetic intermediates for pharmaceuticals, agrochemicals, and advanced materials. The tetrafluoroethyl group imparts elevated lipophilicity and oxidative stability relative to non-fluorinated or less-fluorinated congeners, while the reactive 4-Cl handle enables modular derivatization via nucleophilic aromatic substitution (SNAr) [1].

Synthetic Utility

4‑Cl handle for modular SNAr diversification into drug-like scaffolds

Fluorinated Motif

Tetrafluoroethyl group imparts lipophilicity and oxidative stability for SAR exploration

Building Block Class

Halogenated s‑triazine intermediate for pharma, agrochemical, and materials R&D

• [1] Václavík, J.; Klimánková, I.; Budinská, A.; Beier, P. Advances in the Synthesis and Application of Tetrafluoroethylene- and 1,1,2,2-Tetrafluoroethyl-Containing Compounds. Eur. J. Org. Chem. 2022, e202200491. https://doi.org/10.1002/ejoc.202200491. View Source

Why 4-Chloro-6-(1,1,2,2-tetrafluoroethyl)-1,3,5-triazin-2-amine Cannot Be Readily Replaced by Other Fluorinated or Non-Fluorinated Triazine Analogs

Closely related triazine analogs—such as the 6‑trifluoromethyl (CF₃) or 6‑methyl (CH₃) derivatives—differ fundamentally in steric bulk, lipophilicity, metabolic stability, and electronic character due to the absence of the tetrafluoroethyl motif [1]. The CF₂CF₂H group occupies a larger spatial volume, modulates the electron density of the triazine ring, and alters the orientation of hydrogen-bond acceptors compared to CF₃, all of which can profoundly affect target-ligand interactions, pharmacokinetic profiles, and downstream synthetic transformations. Consequently, substituting these analogs without structural validation risks compromising biological activity, selectivity, or reactivity in subsequent SNAr steps, underscoring the need for direct, quantifiable compound-specific evidence [2].

Target Compound

4-Chloro-6-(1,1,2,2-tetrafluoroethyl)-1,3,5-triazin-2-amine

Common Substitute

4-Chloro-6-(trifluoromethyl)-1,3,5-triazin-2-amine (CF₃ analog)

4 F atoms, higher lipophilicity

3 F atoms, lower lipophilicity; may shift log D profile

Larger steric volume (CF₂CF₂H) may alter target binding geometry

Compact CF₃ group; binding pocket fit may differ

Two CF₂ HBA units expand pharmacophoric footprint

Single CF₃ HBA unit; reduced halogen-bonding capacity

• [1] Václavík, J.; Klimánková, I.; Budinská, A.; Beier, P. Advances in the Synthesis and Application of Tetrafluoroethylene- and 1,1,2,2-Tetrafluoroethyl-Containing Compounds. Eur. J. Org. Chem. 2022, e202200491. https://doi.org/10.1002/ejoc.202200491. View Source
• [2] US6391948B1. Triazine compounds and use thereof. https://patents.google.com/patent/US6391948B1/en (accessed 2026-05-10). View Source

Quantitative Differentiation of 4-Chloro-6-(1,1,2,2-tetrafluoroethyl)-1,3,5-triazin-2-amine Against Structural Analogs: Evidence-Based Selection Guide

Fluorine Atom Count: Quantifiable Impact on Lipophilicity & Metabolic Stability

The target compound contains four fluorine atoms compared to three in the closest fluorinated analog, 4-chloro-6-(trifluoromethyl)-1,3,5-triazin-2-amine. The additional fluorine atom contributes to a higher calculated partition coefficient and enhanced metabolic oxidative stability, as the tetrafluoroethyl group is recognized as a bioisostere with distinct lipophilic and steric properties [1]. While direct log D₇.₄ measurements are not publicly available for either compound, chemoinformatic predictions based on group contributions indicate an approximately 30% increase in fluorine content, which class-level structure-activity relationship (SAR) analyses associate with a 0.5–1.0 log unit increase in lipophilicity [2].

Fluorine Count

Class-level

4 F atoms (target) vs 3 F atoms (CF₃ analog): +33% fluorine content

Class-level SAR supports higher lipophilicity and metabolic stability context

Direct log D₇.₄ unavailable; predictions indicate ~0.5–1.0 log unit increase

Evidence Dimension	Fluorine atom count
Target Compound Data	4 fluorine atoms
Comparator Or Baseline	4-Chloro-6-(trifluoromethyl)-1,3,5-triazin-2-amine (CAS 1211518-11-4): 3 fluorine atoms
Quantified Difference	+1 fluorine atom (33% increase)
Conditions	Molecular formula comparison (C₅H₃ClF₄N₄ vs. C₄H₂ClF₃N₄)

Why This Matters

In medicinal and agrochemical design, each fluorine atom incrementally increases metabolic stability and membrane permeability, making the tetrafluoroethyl compound a valuable scaffold when prolonged target residence time or improved bioavailability is sought.

• [1] PubChem. 4-Chloro-6-(trifluoromethyl)-1,3,5-triazin-2-amine. CID 22244964. https://pubchem.ncbi.nlm.nih.gov/compound/22244964 (accessed 2026-05-10). View Source
• [2] Václavík, J.; Klimánková, I.; Budinská, A.; Beier, P. Advances in the Synthesis and Application of Tetrafluoroethylene- and 1,1,2,2-Tetrafluoroethyl-Containing Compounds. Eur. J. Org. Chem. 2022, e202200491. https://doi.org/10.1002/ejoc.202200491. View Source

Molecular Weight & Steric Bulk: Implications for Target Binding and Synthetic Handling

The molecular weight of the target compound (230.55 g/mol) is approximately 16% higher than that of the trifluoromethyl analog (198.53 g/mol), reflecting the larger tetrafluoroethyl substituent [1]. This additional steric bulk can influence the geometry of the triazine core and the trajectory of the 2-amino group, potentially altering hydrogen-bonding networks and target complementarity. In synthetic workflows, the increased steric demand at the 6-position can slow or redirect nucleophilic attack at the 4-chloro position, providing a differential reactivity profile compared to smaller 6-substituted congeners [2].

Mol. Weight

Cross-study

230.55 g/mol vs 198.53 g/mol (+16.1%)

Larger steric profile may influence ligand efficiency and SNAr regioselectivity

Calculated from molecular formulas; may affect hydrogen-bonding geometry

Evidence Dimension	Molecular weight
Target Compound Data	230.55 g/mol
Comparator Or Baseline	4-Chloro-6-(trifluoromethyl)-1,3,5-triazin-2-amine: 198.53 g/mol
Quantified Difference	+32.02 g/mol (16.1% increase)
Conditions	Calculated from molecular formula; ChemSrc (target) and PubChem (comparator)

Why This Matters

The higher molecular weight and steric profile of the tetrafluoroethyl compound can be exploited to fine-tune ligand efficiency indices (LE, LLE) and to control regioselectivity in sequential derivatizations.

• [1] PubChem. 4-Chloro-6-(trifluoromethyl)-1,3,5-triazin-2-amine. CID 22244964. https://pubchem.ncbi.nlm.nih.gov/compound/22244964 (accessed 2026-05-10). View Source
• [2] US6391948B1. Triazine compounds and use thereof. https://patents.google.com/patent/US6391948B1/en (accessed 2026-05-10). View Source

Hydrogen-Bond Acceptor Topology: Enhanced Interaction Capacity Over Trifluoromethyl Analogs

The tetrafluoroethyl group introduces two contiguous CF₂ units, each capable of acting as a weak hydrogen-bond acceptor (HBA), in contrast to the single CF₃ group of the trifluoromethyl analog. This doubles the number of weakly HBA-capable fluorine-bearing carbons and potentially expands the pharmacophoric footprint. Combined with the triazine ring nitrogen acceptors and the 2-amino donor, the compound presents a distinct HBA/donor spatial array that can engage different protein sub-pockets compared to analogs with fewer fluorine centers [1].

HBA Topology

Class-level

2 CF₂ units (target) vs 1 CF₃ unit: 2× fluorinated carbons

Expanded HBA network may enable distinct protein sub-pocket engagement

Class-level inference; empirical binding data needed for confirmation

Evidence Dimension	Fluorinated hydrogen-bond acceptor units
Target Compound Data	Two CF₂ units (4 fluorine atoms across 2 carbons)
Comparator Or Baseline	4-Chloro-6-(trifluoromethyl)-1,3,5-triazin-2-amine: One CF₃ unit (3 fluorine atoms on 1 carbon)
Quantified Difference	2 fluorinated carbons vs. 1 (100% increase in fluorinated carbon count)
Conditions	Structural comparison; class-level hydrogen-bond acceptor inference from fluorinated motifs

Why This Matters

The extended fluorinated carbon backbone may enable unique halogen-bonding and orthogonal multipolar interactions that are inaccessible with the compact CF₃ group, relevant for fragment-based drug design or selective target engagement.

• [1] Václavík, J.; Klimánková, I.; Budinská, A.; Beier, P. Advances in the Synthesis and Application of Tetrafluoroethylene- and 1,1,2,2-Tetrafluoroethyl-Containing Compounds. Eur. J. Org. Chem. 2022, e202200491. https://doi.org/10.1002/ejoc.202200491. View Source

Metabolic Soft-Spot Protection: Tetrafluoroethyl vs. Trifluoromethyl in Oxidative Metabolism

The tetrafluoroethyl group (CF₂CF₂H) offers a different metabolic liability profile compared to the trifluoromethyl group. The terminal CHF₂ moiety of the tetrafluoroethyl group is less prone to oxidative defluorination than the fully fluorinated CF₃ group, which can undergo metabolic activation via CYP450-mediated hydroxylation and fluoride elimination [1]. Although direct comparative microsomal stability data (e.g., human liver microsome t₁/₂) are not published for this specific pair, prior fluorine SAR studies consistently demonstrate that partial fluorination with a terminal hydrogen (as in CF₂CF₂H) can reduce the formation of toxic fluoride ion metabolites while retaining metabolic robustness [2].

Metabolic Soft-Spot

Class-level

CF₂CF₂H vs CF₃: reduced oxidative defluorination risk (qualitative)

Class-level SAR suggests lower fluoride release risk; direct microsomal data absent

No comparative t₁/₂ or microsomal stability data available for this pair

Evidence Dimension	Oxidative metabolic stability (class-level SAR inference)
Target Compound Data	CF₂CF₂H group: reduced potential for complete oxidative defluorination compared to CF₃
Comparator Or Baseline	CF₃ group: susceptible to CYP450-mediated hydroxylation and fluoride release
Quantified Difference	Qualitative difference in metabolic soft-spot risk; precise t₁/₂ values not available for direct pair comparison
Conditions	Class-level SAR derived from fluorinated drug metabolism literature; no direct microsomal assay data available for this compound

Why This Matters

In early-stage lead optimization, the tetrafluoroethyl substitution may lower the risk of fluoride-related toxicity and improve pharmacokinetic profiles, making it a strategic choice when the CF₃ analog shows unacceptable clearance or metabolite-mediated toxicity.

• [1] Václavík, J.; Klimánková, I.; Budinská, A.; Beier, P. Advances in the Synthesis and Application of Tetrafluoroethylene- and 1,1,2,2-Tetrafluoroethyl-Containing Compounds. Eur. J. Org. Chem. 2022, e202200491. https://doi.org/10.1002/ejoc.202200491. View Source
• [2] US6391948B1. Triazine compounds and use thereof. https://patents.google.com/patent/US6391948B1/en (accessed 2026-05-10). View Source

High-Impact Application Scenarios for 4-Chloro-6-(1,1,2,2-tetrafluoroethyl)-1,3,5-triazin-2-amine

Medicinal Chemistry: Design of Kinase or GPCR Ligands Requiring Enhanced Lipophilicity and Metabolic Stability

The tetrafluoroethyl group's 33% higher fluorine content and 16% greater molecular weight relative to the CF₃ analog can be exploited to improve target binding through increased van der Waals contacts and hydrophobic packing [1][2]. The differential hydrogen-bond acceptor topology may enable selective engagement of protein sub-pockets that are inaccessible to CF₃-substituted congeners, supporting the rational design of selective inhibitors or allosteric modulators .

Agrochemical Intermediate: Synthesis of Novel Herbicidal or Fungicidal Triazine Derivatives

Fluorinated s-triazines are well-established herbicides, and the tetrafluoroethyl substituent is known to impart favorable environmental stability and bioactivity profiles [1]. The chlorine atom at the 4-position serves as a versatile leaving group for SNAr with amines, thiols, or alkoxides, enabling late-stage diversification to generate compound libraries for screening against resistant weed or fungal strains [2].

Materials Science: Fluorinated Monomer or Crosslinker for Anti-Fouling and Low-Surface-Energy Coatings

Triazine compounds bearing perfluoroalkyl or tetrafluoroethyl groups have been patented for use in coating compositions that impart oil and water repellency to substrates [1]. The 4-chloro group allows covalent attachment to polymer backbones, while the tetrafluoroethyl moiety contributes low surface energy and chemical resistance, making this compound a viable precursor for functional materials in textile, marine, or electronic applications [2].

Chemical Biology Probe Development: ¹⁹F NMR Probe or PET Tracer Precursor

The tetrafluoroethyl moiety provides a strong, distinct ¹⁹F NMR signal, which can be utilized in protein-observed or ligand-observed NMR experiments to study binding events without the need for isotopic labeling [1]. The chlorine handle also allows conjugation to targeting vectors, potentially enabling the development of fluorinated molecular imaging agents or biochemical tools [2].

Application

Selection Property

Validation Focus

Kinase/GPCR ligand design

Tetrafluoroethyl group for lipophilicity and HBA topology

Target binding and metabolic stability assays

Herbicidal/fungicidal triazine synthesis

Reactive 4‑Cl for SNAr diversification

Bioactivity screening against resistant strains

Fluorinated coatings & materials

Low-surface-energy tetrafluoroethyl moiety

Surface repellency and chemical resistance testing

¹⁹F NMR probe / PET tracer precursor

Distinct ¹⁹F signal without isotopic labeling

Binding studies and imaging probe validation

• [1] Václavík, J.; Klimánková, I.; Budinská, A.; Beier, P. Advances in the Synthesis and Application of Tetrafluoroethylene- and 1,1,2,2-Tetrafluoroethyl-Containing Compounds. Eur. J. Org. Chem. 2022, e202200491. https://doi.org/10.1002/ejoc.202200491. View Source
• [2] US6391948B1. Triazine compounds and use thereof. https://patents.google.com/patent/US6391948B1/en (accessed 2026-05-10). View Source